Cas no 736136-42-8 ( )

• Product Name: &nbsp
• CAS No: 736136-42-8
• MF: C₁₅H₁₇FO₃
• MW: 264.292088270187
• CID: 866991
• PubChem ID: 24722507
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-2-[2-(3-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-2-[2-(3-fluorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• MFCD01311363
• DTXSID80641379
• CIS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• (1R,2R)-2-[2-(3-fluorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• AKOS016017339
• 736136-42-8
•  

• MDL： MFCD01311363
• Inchi： 1S/C15H17FO3/c16-12-6-3-5-11(8-12)14(17)9-10-4-1-2-7-13(10)15(18)19/h3,5-6,8,10,13H,1-2,4,7,9H2,(H,18,19)/t10-,13-/m1/s1
• InChI Key： HKQMYZIHQYRFEN-ZWNOBZJWSA-N
• SMILES： FC1=CC=CC(=C1)C(C[C@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 264.11617256g/mol
• Monoisotopic Mass: 264.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.201
• Boiling Point: 424.7°C at 760 mmHg
• Flash Point: 210.7°C
• Refractive Index: 1.531
• PSA: 54.37000
• LogP: 3.28950